2,8-dinitro-10H-phenothiazine

• IUPAC Name: 2,8-dinitro-10H-phenothiazine
• InChI: InChI=1S/C12H7N3O4S/c16-14(17)7-1-3-11-9(5-7)13-10-6-8(15(18)19)2-4-12(10)20-11/h1-6,13H
• InChI Key: MRFMKCMMSFCWHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])NC3=C(S2)C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C12H7N3O4S
• DSSTOX Substance ID: DTXSID40838182
• Molecular Weight: 289.27 g/mol
• CAS RN: 823802-43-3

Description

2,8-Dinitro-10H-phenothiazine (2,8-DNP) is a heterocyclic aromatic compound that has been widely used in scientific research due to its unique properties. It is a versatile reagent that can be used in a variety of laboratory experiments and applications.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Spectroscopy : Phenothiazine derivatives, including 2,8-dinitro-10H-phenothiazine, have been synthesized and characterized. These compounds, due to the presence of d-pπ bonds, exhibit interesting phosphorescence properties (Swoboda et al., 2022).

Photovoltaic Applications

• Dye-Sensitized Solar Cells : Phenothiazine is used in dye-sensitized solar cells (DSSCs). Studies have shown that the π-spacer has to be connected para to the 10H nitrogen atom of phenothiazine for effective photovoltaic performance (Buene et al., 2019).
• Visible Light-Induced Hydrogen Production : Thiophenothiazine-based dyes, similar in structure to this compound, have been used for photocatalytic hydrogen production under visible light, showing potential for energy applications (Tiwari et al., 2015).

Catalysis and Nanotechnology

• Catalysis and Synthesis of Nanoparticles : Phenothiazine aggregates have been utilized in oxidative catalysis and for synthesizing gold nanoparticles with potential applications in Boolean logic operations (Santos et al., 2020).

Analytical Chemistry

• Analytical Properties : Phenothiazine derivatives, including this compound, have valuable analytical properties, such as oxidation in acidic mediums to form color products, and formation of complexes with metals and organic compounds (Karpińska et al., 1996).

Biological Applications

• Antimicrobial Activity : Phenothiazine derivatives have been evaluated for antimicrobial activity, with some compounds showing significant effects (Fadda et al., 2015).
• Immunomodulating Activities : Phenothiazine compounds have been studied for their impact on cellular cytotoxicity and blast transformation of human lymphocytes, indicating potential therapeutic applications (Petri et al., 1996).